Cas no 497152-04-2 (Carbamic acid, dipropyl-, 2-phenylethyl ester)

• Product name: Carbamic acid, dipropyl-, 2-phenylethyl ester
• CAS No: 497152-04-2
• MF: C₁₅H₂₃NO₂
• MW: 249.34862
• CID: 1528964
• PubChem ID: 11096967

Carbamic acid, dipropyl-, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, dipropyl-, 2-phenylethyl ester
• 2-phenylethyl N,N-dipropylcarbamate
• 497152-04-2
• DTXSID40455131

• Inchi： InChI=1S/C15H23NO2/c1-3-11-16(12-4-2)15(17)18-13-10-14-8-6-5-7-9-14/h5-9H,3-4,10-13H2,1-2H3
• InChI Key： DVUBRCTUVDJOOT-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C(=O)OCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 249.17299
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54